Angiotensin II Inhibitor Cocktail
Description
The angiotensin II (AII) inhibition cocktail has been developed by Bertin Pharma in order to fix physiological concentration of AII in biological samples, namely blood. Indeed, it has been observed that sample preparation is highly recommended when dosing AII for preventing the formation or degration of AII in vitro. [Bertin Catalog No. D05006]
Scientific Research Applications
1. Renal Disease Progression and Treatment
Angiotensin II inhibitors have shown significant results in slowing the progression of renal diseases, including diabetic nephropathy. Their nonhemodynamic pathophysiological actions on the kidney, like proinflammatory and profibrogenic effects, make them crucial in managing chronic renal diseases (Wolf & Ritz, 2005).
2. Cardiovascular Disease Management
In the realm of cardiovascular diseases, angiotensin II inhibitors play a significant role. They are used in the treatment of hypertension, ischemic heart disease, and heart failure. Their ability to inhibit detrimental effects of angiotensin II contributes to beneficial hemodynamic results, as corroborated by randomized outcome trials (Gavras & Brunner, 2001).
3. Cancer Research and Treatment
Recent studies have indicated a potential role for angiotensin II inhibitors in cancer therapy. They may exert an inhibitory effect on malignancy through anti-angiogenic pathways, as observed in studies involving colorectal cancer liver metastases (Neo et al., 2007).
4. Impact on Diabetes
Angiotensin II has been shown to increase hepatic glucose production and decrease insulin sensitivity. Inhibitors of angiotensin II can prevent the onset of type 2 diabetes, as evidenced by clinical trials (Gillespie et al., 2005).
5. Role in Stroke Prevention
Angiotensin II inhibitors may play a role in cerebroprotection. They have been observed to be more beneficial for stroke reduction than other drug classes, possibly by activating AT2 receptors and preventing Charcot-Bouchard aneurysms from rupturing (Fournier et al., 2004).
6. Novel Mechanisms of Action
Recent research has revealed novel modes of action for angiotensin I converting enzyme inhibitors. These inhibitors can directly activate human bradykinin B1 receptors, contributing to therapeutic effects by releasing nitric oxide in the heart and possibly contributing to side effects (Ignjatovic et al., 2002).
properties
Origin of Product |
United States |
|---|
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
